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Compound of Interest

Compound Name: Dysp-C34

Cat. No.: B12416531

Disclaimer: As of November 2025, a specific Safety Data Sheet (SDS) for Dysp-C34 is not
publicly available. The following guidance is based on general best practices for the handling
and disposal of novel research chemicals with unknown toxicity and ecotoxicity. Researchers
must consult their institution's Environmental Health and Safety (EHS) department for specific
protocols and comply with all local, state, and federal regulations.

Dysp-C34 is a potent, biocompatible, ultrasound-triggered multifunctional molecular machine
intended for research use only.[1][2] Due to its nature as a research chemical, comprehensive
safety and disposal information is limited. Therefore, a cautious approach to its handling and
disposal is paramount to ensure the safety of laboratory personnel and the environment.

Essential Safety and Handling Information

Prior to handling Dysp-C34, it is crucial to adhere to standard laboratory safety protocols. This
includes the use of personal protective equipment (PPE) such as safety goggles, gloves, and a
lab coat. All handling of the compound, especially in powdered form, should be conducted in a
well-ventilated area or a chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Procedures for Dysp-C34

The proper disposal of Dysp-C34, as with any research chemical, follows a multi-step process
overseen by the generating laboratory and the institution's EHS office. The primary
responsibility for the proper disposal of hazardous materials lies with the Principal Investigator
or researcher.
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o Waste Characterization: The first step is to determine if the waste is hazardous. Since the
specific hazards of Dysp-C34 are not well-documented, it should be treated as hazardous
waste as a precautionary measure. All materials contaminated with Dysp-C34, including
unused product, solutions, and contaminated labware (e.g., pipette tips, vials, and gloves),
should be considered hazardous waste.

o Waste Segregation: Segregate Dysp-C34 waste from other waste streams.

o Solid Waste: Collect all contaminated solid materials, such as gloves, wipes, and
disposable labware, in a designated, leak-proof hazardous waste container lined with a
heavy-duty plastic bag.

o Liquid Waste: Collect liquid waste containing Dysp-C34 in a dedicated, shatter-resistant,
and chemically compatible container. Do not mix with other solvent waste unless
specifically permitted by your institution's EHS guidelines.

o Sharps Waste: Any sharps, such as needles or contaminated glass, must be disposed of
in a rigid, puncture-resistant sharps container.

o Container Labeling: All waste containers must be clearly and accurately labeled. The label
should include:

The words "Hazardous Waste"

o

o

The full chemical name: "Dysp-C34"

[¢]

The concentration and physical state of the waste

The date the waste was first added to the container

[¢]

o

The name and contact information of the generating researcher or lab

o Storage: Store hazardous waste containers in a designated satellite accumulation area
within the laboratory. This area should be secure, well-ventilated, and away from general
laboratory traffic. Ensure containers are kept closed except when adding waste.
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» Disposal Request: Once a waste container is full or has reached the accumulation time limit
set by your institution, submit a hazardous waste pickup request to your EHS department.
Do not dispose of Dysp-C34 down the drain or in the regular trash.

Quantitative Data Summary

The following table summarizes the available chemical data for Dysp-C34.

Property Value

CAS Number 2559734-98-2
Molecular Formula C45H47N50
Molecular Weight 817.88 g/mol [2]
Storage (Powder) -20°C for 3 years[2]
Storage (In Solvent) -80°C for 1 year[2]

Experimental Protocols

As this document pertains to disposal procedures, detailed experimental protocols for the use
of Dysp-C34 are not applicable. Researchers using this compound should develop their own
specific protocols in accordance with their experimental design and institutional safety
guidelines.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Dysp-
C34 waste in a research laboratory setting.
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Waste Generation & Characterization
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Caption: Workflow for the proper disposal of the research chemical Dysp-C34.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Prudent Disposal Procedures for the Research
Chemical Dysp-C34]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12416531#dysp-c34-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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